Cas no 2171756-56-0 (4-cyclopropyl(3-hydroxypropyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid)

• Product Name: 4-cyclopropyl(3-hydroxypropyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• CAS No: 2171756-56-0
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 6449139
• PubChem ID: 165876998
• Update Time: 2025-05-26

4-cyclopropyl(3-hydroxypropyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-cyclopropyl(3-hydroxypropyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• 4-[cyclopropyl(3-hydroxypropyl)carbamoyl]-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid
• 2171756-56-0
• EN300-1525387

• Inchi： 1S/C26H30N2O6/c29-15-5-14-28(17-10-11-17)25(32)23(12-13-24(30)31)27-26(33)34-16-22-20-8-3-1-6-18(20)19-7-2-4-9-21(19)22/h1-4,6-9,17,22-23,29H,5,10-16H2,(H,27,33)(H,30,31)
• InChI Key： XJGZVEJOMIYTBA-UHFFFAOYSA-N
• SMILES： O=C(C(CCC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N(CCCO)C1CC1

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 704
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 116Ų

Additional information on 4-cyclopropyl(3-hydroxypropyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid

4-Cyclopropyl(3-Hydroxypropyl)Carbamoyl-4-({(9H-Fluoren-9-Yl)methoxycarbonyl}Amino)Butanoic Acid: A Comprehensive Overview

The compound with CAS No. 2171756-56-0, known as 4-cyclopropyl(3-hydroxypropyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid, is a complex organic molecule with significant potential in various fields of chemistry and biochemistry. This compound is characterized by its intricate structure, which includes a cyclopropyl group, a hydroxypropyl group, and a fluorenylmethoxycarbonyl (Fmoc) group. The presence of these functional groups makes it a versatile molecule with applications in drug discovery, peptide synthesis, and material science.

Recent studies have highlighted the importance of Fmoc groups in peptide synthesis, where they serve as protecting groups for amino acids. The Fmoc group is particularly valuable due to its stability under basic conditions and its ease of removal under acidic conditions. This property makes it an ideal choice for solid-phase peptide synthesis (SPPS), a widely used technique in the pharmaceutical industry. The inclusion of an Fmoc group in this compound underscores its potential role in the development of novel peptide-based drugs.

The cyclopropyl group in the molecule adds another layer of complexity and functionality. Cyclopropane rings are known for their unique strain-induced reactivity, which can be harnessed in various chemical reactions. In this compound, the cyclopropyl group may contribute to the molecule's stability or serve as a reactive site for further modifications. Researchers have explored the use of cyclopropane-containing compounds in drug design, particularly in the development of antibiotics and antiviral agents.

The hydroxypropyl group introduces hydrophilicity to the molecule, which can enhance its solubility and bioavailability. This feature is crucial for pharmaceutical applications, where solubility often determines the effectiveness of a drug. Additionally, the hydroxyl group can participate in hydrogen bonding, potentially increasing the molecule's interaction with biological targets.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of complex molecules like this one with greater accuracy. For instance, molecular dynamics simulations have provided insights into the conformational flexibility of the molecule, which is critical for understanding its binding affinity to target proteins. These studies have revealed that the molecule's Fmoc group plays a significant role in stabilizing its structure, while the cyclopropyl group introduces unique steric effects that could influence its interactions with biological systems.

In terms of synthesis, this compound represents a challenging yet rewarding target for organic chemists. The construction of such a complex molecule requires precise control over multiple reaction steps, including coupling reactions, protection/deprotection strategies, and stereochemical considerations. Researchers have employed various methodologies to synthesize similar compounds, including Suzuki-Miyaura couplings and Stille couplings, which are highly efficient for forming carbon-carbon bonds.

The potential applications of this compound extend beyond pharmaceuticals. Its unique structure suggests that it could be used as a building block in materials science, particularly in the development of advanced polymers or nanomaterials. For example, the Fmoc group could serve as a reactive site for polymerization reactions, while the cyclopropyl group could contribute to the mechanical properties of the resulting materials.

In conclusion, 4-cyclopropyl(3-hydroxypropyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid (CAS No. 2171756-56-0) is a multifaceted compound with promising applications in various fields. Its intricate structure and functional groups make it an attractive target for researchers seeking to develop novel drugs or advanced materials. As our understanding of this compound deepens through ongoing research efforts, its potential contributions to science and industry are expected to grow significantly.